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Compound of Interest

Compound Name: Cu(TMHD)2

Cat. No.: B13154254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Copper(II) bis(2,2,6,6-

tetramethyl-3,5-heptanedionate), commonly known as Cu(TMHD)₂. Adherence to these

protocols is critical to ensure a safe laboratory environment.

Chemical Identification
Identifier Value

Chemical Name
Copper(II) bis(2,2,6,6-tetramethyl-3,5-

heptanedionate)

Synonyms

Cu(TMHD)₂, Copper bis(2,2,6,6-tetramethyl-3,5-

heptanedionate), Bis(2,2,6,6-

tetramethylheptane-3,5-dionato)copper, Cupric

dipivaloylmethane[1]

CAS Number 14040-05-2[2][3][4]

Molecular Formula C₂₂H₃₈CuO₄[2][3]

Molecular Weight 430.08 g/mol [2][4]

Hazard Identification and Classification
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Cu(TMHD)₂ is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

GHS Classification Summary

Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[3]

[4]

Serious Eye Irritation 2 / 2A
H319: Causes serious eye

irritation[1][3][4]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2][3][4]

GHS Label Elements

Element Description

Pictogram

Signal Word Warning[1][4][5]

Hazard Statements

H315: Causes skin irritation.[4] H319: Causes

serious eye irritation.[4] H335: May cause

respiratory irritation.[2][4][5]

Precautionary Statements

Prevention: P261, P264, P271, P280[3][4]

Response: P302 + P352, P305 + P351 + P338,

P337 + P313[3][4]

Experimental Protocols: Safe Handling and
Emergency Procedures
Strict adherence to the following protocols is mandatory when working with Cu(TMHD)₂.
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Engineering Controls and Personal Protective
Equipment (PPE)
Proper engineering controls and PPE are the primary defense against exposure.

Control / PPE Specification

Ventilation

Work in a well-ventilated area. Use a local

exhaust or a chemical fume hood to minimize

exposure to dust.[1]

Eye Protection

Chemical safety goggles are required. Contact

lenses should not be worn.[1] An emergency

eye wash station must be readily available.[1]

Hand Protection
Neoprene or nitrile rubber gloves are

recommended.[1]

Skin and Body Protection
Wear a lab coat or suitable protective clothing to

prevent skin contact.[1]

Respiratory Protection

If dust formation is likely, a NIOSH-approved

N95 dust mask or higher-level respiratory

protection should be used.[4]

First Aid Measures
In case of exposure, follow these first aid protocols immediately.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[3]

Remove contact lenses if present and easy to

do. Continue rinsing.[1][3] Seek immediate

medical attention.[1][3]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes.[2][3] Seek medical attention if

irritation develops or persists.[1][3]

Inhalation

Move the person to fresh air.[2][3] If not

breathing, give artificial respiration.[2][3] Seek

medical attention.[2][3]

Ingestion

Do NOT induce vomiting.[2] Clean mouth with

water and seek medical attention.[3] Never give

anything by mouth to an unconscious person.[1]

[2]

Handling and Storage
Procedure Protocol

Handling

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust.[1] Minimize dust

generation and accumulation.[6] Wash hands

thoroughly after handling.[1]

Storage

Store in a cool, dry, and well-ventilated area.[2]

[7] Keep containers tightly sealed to prevent

contamination.[2]

Spill and Disposal Procedures
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Procedure Protocol

Spill Cleanup

Sweep up the spilled solid material, avoiding

dust formation, and place it in a suitable, labeled

container for disposal.[7]

Disposal

Dispose of waste in accordance with local,

state, and federal regulations.[7] Do not release

into the environment.[6]

Physical and Chemical Properties
Property Value

Appearance
Dark violet or purple crystalline solid/powder[2]

[3][8]

Melting Point 192 - 200 °C (decomposes)[3][4]

Solubility Insoluble in water[7]

Sublimation Sublimes at 100°C under 0.1 mmHg vacuum[2]

Stability and Reactivity
Parameter Description

Chemical Stability
Stable under recommended storage conditions.

[7]

Conditions to Avoid
Dust formation, exposure to moist air or water.

[6]

Incompatible Materials
Strong oxidizing agents, reducing metals,

acetylene, and azides.[7]

Hazardous Decomposition Products
Carbon oxides and copper oxides upon

combustion.[7]

Logical Workflow and Signaling Pathways
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The following diagrams illustrate the necessary workflow for safely handling Cu(TMHD)₂ and

the logical progression of hazard response.
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Preparation & Engineering Controls

Handling Protocol

Storage & Disposal

Ensure Proper Ventilation
(Fume Hood)

Don Correct PPE
(Goggles, Gloves, Lab Coat)

Verify Emergency Equipment
(Eyewash, Shower)

Weigh Material Carefully
(Minimize Dust)

Proceed when safe

Transfer to Reaction Vessel

Clean Work Area

Store in Tightly Sealed Container
(Cool, Dry, Ventilated Area)

Dispose of Waste
(Follow Regulations)
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Immediate Response

Exposure Event
(Skin/Eye/Inhalation)

Skin Contact:
Wash with Soap & Water (15 min)

Eye Contact:
Flush with Water (15 min)

Inhalation:
Move to Fresh Air

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13154254#safety-and-handling-precautions-for-cu-
tmhd-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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